Cas no 1160256-44-9 (7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160256-44-9
• MF: C₁₉H₁₅Cl₂NO
• MW: 344.234503030777
• MDL: MFCD03422874
• CID: 4682331
• Update Time: 2025-10-31

7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride
• BBL014783
• STL197192
• R7569
• 4-quinolinecarbonyl chloride, 7-chloro-2-(2,5-dimethylphenyl)-8-methyl-
• 7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03422874
• Inchi： 1S/C19H15Cl2NO/c1-10-4-5-11(2)14(8-10)17-9-15(19(21)23)13-6-7-16(20)12(3)18(13)22-17/h4-9H,1-3H3
• InChI Key： WOLRCFFIIOFEIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)Cl)C=C(C3C=C(C)C=CC=3C)N=C2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 443
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride

Research Briefing on 7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride (CAS: 1160256-44-9)

7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride (CAS: 1160256-44-9) is a specialized quinoline derivative that has recently gained attention in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its potential applications in drug discovery, focusing on its unique chemical properties and reactivity profile.

The compound's structural features, including the chloro-substituted quinoline core and the dimethylphenyl moiety, contribute to its versatility in medicinal chemistry. Researchers have utilized 7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride as a building block for the synthesis of novel compounds targeting protein kinases, which play critical roles in cellular signaling pathways. Its carbonyl chloride functionality makes it particularly valuable for amide bond formation, enabling efficient coupling with various nucleophiles in drug development processes.

Recent pharmacological investigations have demonstrated that derivatives synthesized from this intermediate exhibit promising activity against several disease targets. A 2023 study published in the Journal of Medicinal Chemistry reported the development of potent and selective kinase inhibitors using this compound as a key precursor. The research team successfully modified the quinoline scaffold to create compounds with improved pharmacokinetic properties and target specificity.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride. A recent patent application (WO2023056789) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. These advancements in manufacturing processes are expected to facilitate broader application of this compound in pharmaceutical research and development.

Ongoing research is exploring the potential of this compound in addressing antimicrobial resistance. Preliminary results from in vitro studies suggest that certain derivatives exhibit activity against drug-resistant bacterial strains, though further optimization is required to improve selectivity and reduce toxicity. The compound's unique structural features appear to interfere with bacterial efflux pumps, a common mechanism of antibiotic resistance.

As research progresses, 7-Chloro-2-(2,5-dimethylphenyl)-8-methylquinoline-4-carbonyl chloride continues to demonstrate significant potential as a versatile intermediate in drug discovery. Future studies are expected to explore its application in additional therapeutic areas, including oncology and inflammatory diseases, while further optimizing its synthetic accessibility and derivatization potential.